Cas no 22280-56-4 (2-chloro-3-methyl-5-nitro-pyridine)
2-Chloro-3-methyl-5-nitropyridine is a versatile heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring a chloro group at the 2-position, a methyl group at the 3-position, and a nitro group at the 5-position, provides multiple reactive sites for further functionalization. This compound exhibits high chemical stability and reactivity, making it suitable for nucleophilic substitution and coupling reactions. It is particularly valuable in the development of active pharmaceutical ingredients (APIs) and crop protection agents. The nitro group enhances its electrophilic properties, facilitating various reduction and condensation reactions. Its well-defined purity and consistent quality ensure reliable performance in synthetic applications.
22280-56-4 structure
Product Name:2-chloro-3-methyl-5-nitro-pyridine
CAS No:22280-56-4
MF:C6H5ClN2O2
MW:172.569100141525
MDL:MFCD00173686
CID:52020
PubChem ID:87558591
Update Time:2025-07-02
2-chloro-3-methyl-5-nitro-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-methyl-5-nitropyridine
- 2-CHLORO-5-NITRO-3-PICOLINE
- 2-Chlor-3-methyl-5-nitro-pyridin
- 2-chloro-5-nitro-3-methylpyridine
- 3-methyl-5-nitro-2-chloropyridine
- 6-chloro-5-methyl-3-nitropyridine
- Pyridine,2-chloro-3-methyl-5-nitro
- Pyridine, 2-chloro-3-methyl-5-nitro-
- 2-Chloro-3-methyl-5-Nitro pyridine
- 2-chloro-3-methyl-5-nitro-pyridine
- 2-Chloro-5-nitro-3-picoline (2-Chloro-3-methyl-5-nitropyridine)
- NSC63887
- PubChem10621
- KSC207A2N
- PYR178
- Jsp004528
- OSIOIGXJUZTWRI-UHFFFAOYSA-
- OSIOI
- 2-Chloro-3-methyl-5nitropyridine
- AM20050960
- AKOS005064142
- SY004411
- 2-Chloro-3-methyl-5-nitropyridine, 97%
- MFCD00173686
- AC-10878
- PB25986
- HY-32796
- A4785
- NS00027118
- OSIOIGXJUZTWRI-UHFFFAOYSA-N
- BCP22226
- NSC-63887
- W-206744
- 45ZN7UCB3M
- NSC 63887
- CS-D0963
- PS-4180
- SB20915
- C2020
- EN300-63950
- DTXSID70176827
- UNII-45ZN7UCB3M
- Z991524294
- 22280-56-4
- 2-chloro-3-methyl -5-nitro-pyridine
- EINECS 244-889-5
- InChI=1/C6H5ClN2O2/c1-4-2-5(9(10)11)3-8-6(4)7/h2-3H,1H3
- FT-0611730
- SCHEMBL801244
- DTXCID0099318
- STL555675
- BBL101878
- DB-025117
-
- MDL： MFCD00173686
- Inchi： 1S/C6H5ClN2O2/c1-4-2-5(9(10)11)3-8-6(4)7/h2-3H,1H3
- InChI Key： OSIOIGXJUZTWRI-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CC(=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 172.00400
- Monoisotopic Mass: 172.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 58.7
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.5610 (rough estimate)
- Melting Point: 47.0 to 51.0 deg-C
- Boiling Point: 145°C/18mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.5500 (estimate)
- PSA: 58.71000
- LogP: 2.47480
- Sensitiveness: Hygroscopic
2-chloro-3-methyl-5-nitro-pyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H301,H315,H318,H335
- Warning Statement： P261,P280,P301+P310,P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S37/39
2-chloro-3-methyl-5-nitro-pyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-3-methyl-5-nitro-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 036262-1g |
2-Chloro-3-methyl-5-nitropyridine |
22280-56-4 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 036262-5g |
2-Chloro-3-methyl-5-nitropyridine |
22280-56-4 | 98% | 5g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 036262-10g |
2-Chloro-3-methyl-5-nitropyridine |
22280-56-4 | 98% | 10g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 036262-25g |
2-Chloro-3-methyl-5-nitropyridine |
22280-56-4 | 98% | 25g |
￡34.00 | 2022-03-01 | |
| Fluorochem | 036262-50g |
2-Chloro-3-methyl-5-nitropyridine |
22280-56-4 | 98% | 50g |
￡56.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C2020-5G |
2-Chloro-3-methyl-5-nitropyridine |
22280-56-4 | >98.0%(GC) | 5g |
¥350.00 | 2024-04-17 | |
| Chemenu | CM104104-100g |
2-chloro-3-methyl-5-nitropyridine |
22280-56-4 | 97% | 100g |
$77 | 2024-07-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0465759467-1g |
2-chloro-3-methyl-5-nitro-pyridine |
22280-56-4 | 98%（HPLC） | 1g |
¥ 117.6 | 2024-07-20 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0465759451-5g |
2-chloro-3-methyl-5-nitro-pyridine |
22280-56-4 | 98%（HPLC） | 5g |
¥ 352.9 | 2024-07-20 | |
| Apollo Scientific | OR21846-1g |
2-Chloro-3-methyl-5-nitropyridine |
22280-56-4 | 95% | 1g |
£15.00 | 2025-02-19 |
2-chloro-3-methyl-5-nitro-pyridine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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